Cas no 1261994-01-7 (5-(3-Chloro-4-methylphenyl)pyridin-3-ol)

• Product Name: 5-(3-Chloro-4-methylphenyl)pyridin-3-ol
• CAS No: 1261994-01-7
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD18312199
• CID: 2768180
• PubChem ID: 53217840
• Update Time: 2025-11-02

5-(3-Chloro-4-methylphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• A1-34113
• 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%
• DTXSID00682845
• MFCD18312199
• 1261994-01-7
• AKOS017557071
• 5-(3-CHLORO-4-METHYLPHENYL)-3-HYDROXYPYRIDINE
• 5-(3-Chloro-4-methylphenyl)pyridin-3-ol

• MDL： MFCD18312199
• Inchi： 1S/C12H10ClNO/c1-8-2-3-9(5-12(8)13)10-4-11(15)7-14-6-10/h2-7,15H,1H3
• InChI Key： RMKLDUOWEIITHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 219.0450916Da
• Monoisotopic Mass: 219.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-(3-Chloro-4-methylphenyl)pyridin-3-ol

5-(3-Chloro-4-methylphenyl)pyridin-3-ol (CAS No. 1261994-01-7): A Versatile Chemical Compound with Promising Applications

5-(3-Chloro-4-methylphenyl)pyridin-3-ol (CAS No. 1261994-01-7) is an organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications. This compound, characterized by its chloro-methylphenyl and pyridin-3-ol moieties, exhibits a range of interesting chemical behaviors that make it valuable for research and industrial use.

The molecular structure of 5-(3-Chloro-4-methylphenyl)pyridin-3-ol combines a pyridine ring with a substituted phenyl group, which contributes to its versatility in chemical reactions. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemicals. Its chloro and methyl substituents enhance its reactivity, making it a useful precursor in organic synthesis.

One of the key areas of interest for 5-(3-Chloro-4-methylphenyl)pyridin-3-ol is its role in drug discovery. The compound's structural features align with the requirements for bioactive molecules, and it has been investigated for potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents. Given the growing demand for novel drug candidates, this compound is increasingly relevant in medicinal chemistry research.

In addition to pharmaceutical applications, 5-(3-Chloro-4-methylphenyl)pyridin-3-ol has shown promise in material science. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and coordination chemistry. Researchers are also exploring its potential in the development of organic electronic materials, where its conjugated system could contribute to improved conductivity and stability.

The synthesis of 5-(3-Chloro-4-methylphenyl)pyridin-3-ol typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advances in green chemistry have led to more efficient and environmentally friendly methods for producing this compound, addressing concerns about sustainability in chemical manufacturing. This aligns with the broader industry trend toward eco-friendly synthesis and reduced waste generation.

Market trends indicate a rising demand for specialty chemicals like 5-(3-Chloro-4-methylphenyl)pyridin-3-ol, driven by growth in the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand, while ensuring compliance with global regulatory standards. The compound's CAS No. 1261994-01-7 serves as a unique identifier in commercial and research databases, facilitating its traceability and procurement.

For researchers and industry professionals, understanding the physicochemical properties of 5-(3-Chloro-4-methylphenyl)pyridin-3-ol is crucial. Its solubility, stability, and reactivity under various conditions are well-documented, providing a foundation for further experimentation. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and ensure its purity.

Looking ahead, the potential applications of 5-(3-Chloro-4-methylphenyl)pyridin-3-ol are likely to expand as new research emerges. Its compatibility with high-throughput screening and combinatorial chemistry approaches positions it as a valuable tool in modern drug development. Additionally, its role in material innovation could lead to breakthroughs in flexible electronics and energy storage solutions.

In summary, 5-(3-Chloro-4-methylphenyl)pyridin-3-ol (CAS No. 1261994-01-7) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with its applicability in pharmaceuticals, materials science, and catalysis, makes it a subject of ongoing research and commercial interest. As advancements in synthetic chemistry continue, this compound is poised to play an increasingly important role in scientific and industrial innovation.